Cas no 565174-23-4 ((2E)-3-4-(Benzyloxy)-3-ethoxyphenylacrylic Acid)

• Product Name: (2E)-3-4-(Benzyloxy)-3-ethoxyphenylacrylic Acid
• CAS No: 565174-23-4
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 1085829
• PubChem ID: 2064018
• Update Time: 2025-05-20

(2E)-3-4-(Benzyloxy)-3-ethoxyphenylacrylic Acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-(Benzyloxy)-3-ethoxyphenyl)acrylic acid
• 3-(3-ethoxy-4-phenylmethoxyphenyl)prop-2-enoic acid
• 3-(4-BENZYLOXY-3-ETHOXY-PHENYL)-ACRYLIC ACID
• (2E)-3-[4-(Benzyloxy)-3-ethoxyphenyl]acrylic acid
• 2-propenoic acid, 3-[3-ethoxy-4-(phenylmethoxy)phenyl]-, (2E)-
• CHEMBL1571794
• SMR000369381
• 565174-23-4
• Z2311771538
• EN300-05962
• (2E)-3-[4-(benzyloxy)-3-ethoxyphenyl]prop-2-enoic acid
• MLS000775816
• (E)-3-(3-ethoxy-4-phenylmethoxyphenyl)prop-2-enoic acid
• HMS2717N13
• (E)-3-(4-(Benzyloxy)-3-ethoxyphenyl)acrylicacid
• IDI1_008014
• STK397510
• HMS1410G15
• 3-[4-(BENZYLOXY)-3-ETHOXYPHENYL]PROP-2-ENOIC ACID
• EN300-832873
• (2E)-3-[4-(benzyloxy)-3-ethoxyphenyl]-2-propenoic acid
• AKOS000304611
• 3-[4-(BENZYLOXY)-3-ETHOXYPHENYL]ACRYLIC ACID
• MFCD02256214
• (2E)-3-4-(Benzyloxy)-3-ethoxyphenylacrylic Acid

• MDL： MFCD02256214
• Inchi： 1S/C18H18O4/c1-2-21-17-12-14(9-11-18(19)20)8-10-16(17)22-13-15-6-4-3-5-7-15/h3-12H,2,13H2,1H3,(H,19,20)
• InChI Key： ZRGFXHPPBGPRIU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(C=CC(=O)O)=CC=1OCC

Computed Properties

• Exact Mass: 298.12054
• Monoisotopic Mass: 298.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.192
• Boiling Point: 479.9°C at 760 mmHg
• Flash Point: 173.8°C
• Refractive Index: 1.604
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-3-4-(Benzyloxy)-3-ethoxyphenylacrylic Acid

Introduction to (2E)-3-4-(Benzyloxy)-3-ethoxyphenylacrylic Acid (CAS No. 565174-23-4)

(2E)-3-4-(Benzyloxy)-3-ethoxyphenylacrylic Acid, identified by its CAS number 565174-23-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of phenylacrylic acids, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both benzyloxy and ethoxy substituents, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The synthesis of (2E)-3-4-(Benzyloxy)-3-ethoxyphenylacrylic Acid involves a series of carefully orchestrated chemical reactions that highlight the importance of precision in organic synthesis. The introduction of the benzyloxy group at the 4-position and the ethoxy group at the 3-position of the phenyl ring introduces specific electronic and steric effects that can influence the compound's reactivity and biological activity. These modifications are often employed to enhance binding affinity to biological targets, a crucial factor in drug design.

In recent years, there has been a growing interest in phenylacrylic acid derivatives due to their potential as intermediates in the synthesis of bioactive molecules. The structural motif of (2E)-3-4-(Benzyloxy)-3-ethoxyphenylacrylic Acid has been explored in various contexts, including its role as a precursor for more complex pharmacophores. Researchers have been particularly interested in its ability to interact with specific enzymes and receptors, which could lead to the development of novel therapeutic agents.

The compound's unique properties make it a promising candidate for further investigation in medicinal chemistry. The combination of electronic and steric effects introduced by the benzyloxy and ethoxy groups can be fine-tuned to optimize interactions with biological targets. This flexibility is highly valued in drug discovery, where subtle structural modifications can significantly impact efficacy and selectivity.

The latest research in this area has focused on exploring the pharmacological potential of (2E)-3-4-(Benzyloxy)-3-ethoxyphenylacrylic Acid and its derivatives. Studies have shown that phenylacrylic acid derivatives can exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of the benzyloxy group has been particularly noted for its ability to enhance binding affinity to certain enzymes, while the ethoxy group contributes to metabolic stability.

The synthesis and characterization of (2E)-3-4-(Benzyloxy)-3-ethoxyphenylacrylic Acid have been reported in several scientific publications. These studies have provided valuable insights into the compound's chemical behavior and its potential applications in drug development. The use of advanced spectroscopic techniques has allowed researchers to elucidate the structure-function relationships that underpin its biological activity.

In conclusion, (2E)-3-4-(Benzyloxy)-3-ethoxy-phenylacrylic Acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research. As our understanding of its properties continues to grow, so too will its potential applications in the development of novel therapeutic agents.